Cas no 951309-35-6 (3,4,5-Trihydroxycinnamic Aldehyde)

• Product Name: 3,4,5-Trihydroxycinnamic Aldehyde
• CAS No: 951309-35-6
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 2086661
• Update Time: 2025-06-15

3,4,5-Trihydroxycinnamic Aldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trihydroxycinnamic Aldehyde
• (E)-3-(3,4,5-trihydroxyphenyl)prop-2-enal

• Inchi： 1S/C9H8O4/c10-3-1-2-6-4-7(11)9(13)8(12)5-6/h1-5,11-13H/b2-1+
• InChI Key： CKEGBXUKXJTCET-OWOJBTEDSA-N
• SMILES： C(=O)/C=C/C1=CC(O)=C(O)C(O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on 3,4,5-Trihydroxycinnamic Aldehyde

3,4,5-Trihydroxycinnamic Aldehyde (CAS No. 951309-35-6): A Comprehensive Overview of Its Properties and Applications

3,4,5-Trihydroxycinnamic Aldehyde (CAS No. 951309-35-6) is a naturally occurring phenolic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, cosmetics, and functional foods. This compound, also known as 3,4,5-trihydroxybenzaldehyde, belongs to the class of hydroxycinnamic aldehydes, which are renowned for their antioxidant and anti-inflammatory properties. Its unique chemical structure, featuring three hydroxyl groups attached to a benzene ring, makes it a promising candidate for various biomedical and industrial uses.

The growing interest in natural antioxidants and plant-derived bioactive compounds has propelled research into 3,4,5-Trihydroxycinnamic Aldehyde. Consumers and researchers alike are increasingly searching for terms like "natural anti-aging compounds", "polyphenols for skin care", and "plant-based antioxidants", reflecting a broader trend toward sustainable and health-focused ingredients. This compound's ability to scavenge free radicals and modulate oxidative stress aligns perfectly with these trends, making it a subject of intense study in the fields of nutraceuticals and cosmeceuticals.

From a chemical perspective, 3,4,5-Trihydroxycinnamic Aldehyde exhibits remarkable stability and solubility in polar solvents, which enhances its bioavailability and ease of formulation. Its CAS No. 951309-35-6 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and quality control. Researchers often inquire about its synthesis methods, spectroscopic data, and biological activities, highlighting the need for detailed technical information. Recent studies have explored its potential in neuroprotection, cardiovascular health, and even cancer prevention, though further clinical trials are needed to validate these findings.

In the cosmetic industry, 3,4,5-Trihydroxycinnamic Aldehyde is gaining traction as a key ingredient in anti-aging serums and brightening creams. Its ability to inhibit tyrosinase activity—a key enzyme in melanin production—makes it a sought-after alternative to synthetic skin-lightening agents. Searches for "natural alternatives to hydroquinone" and "plant-based skin brighteners" often lead to discussions about this compound, underscoring its relevance in clean beauty formulations. Additionally, its anti-glycation properties make it a potential candidate for combating skin aging caused by sugar-induced damage.

The food and beverage industry is another area where 3,4,5-Trihydroxycinnamic Aldehyde shows promise. As consumers demand functional foods with added health benefits, this compound could be incorporated into products targeting metabolic syndrome or oxidative stress-related conditions. Its compatibility with other bioactive compounds, such as flavonoids and vitamins, further expands its utility in fortified foods and dietary supplements.

In summary, 3,4,5-Trihydroxycinnamic Aldehyde (CAS No. 951309-35-6) represents a versatile and scientifically intriguing molecule with broad applications across multiple industries. Its alignment with current trends in natural health, sustainable beauty, and functional nutrition ensures its continued relevance in research and development. As more studies uncover its mechanisms of action and therapeutic potential, this compound is poised to become a cornerstone in the next generation of bioactive ingredients.